Cas no 6943-79-9 (4-(2-methylphenyl)butanoic acid)

• Product Name: 4-(2-methylphenyl)butanoic acid
• CAS No: 6943-79-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00029856
• CID: 834633
• PubChem ID: 244163
• Update Time: 2024-02-29

4-(2-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(o-Tolyl)butanoic acid
• 4-(2-methylphenyl)butanoic acid
• 4-o-tolylbutanoic acid
• 2-methyl-benzenebutanoic acid
• 4-(2'-Tolyl)butyric acid
• 4-o-Tolyl-buttersaeure
• 4-o-tolylbutyric acid
• 4-o-tolyl-butyric acid
• AC1L6D3R
• AC1Q2NR7
• AC1Q5W11
• CTK2F4742
• NSC54789
• SureCN3673001
• AKOS013528601
• CS-0317317
• E80305
• MFCD00029856
• toluene-butyric acid
• FT-0726406
• 4-(o-Tolyl)butanoicacid
• 6943-79-9
• DTXSID60288226
• A846876
• NS-01529
• SCHEMBL3673001
• NSC-54789

• MDL： MFCD00029856
• Inchi： 1S/C11H14O2/c1-9-5-2-3-6-10(9)7-4-8-11(12)13/h2-3,5-6H,4,7-8H2,1H3,(H,12,13)
• InChI Key： NIFKEMVXLXJUSL-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.40230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes